Thallium(III) nitrate trihydrate
Overview
Description
Thallium(III) nitrate trihydrate, also known as thallic nitrate, is a thallium compound with the chemical formula Tl(NO3)3·3H2O . It is a colorless and highly toxic salt . It is a strong oxidizing agent useful in organic synthesis .
Molecular Structure Analysis
The molecular structure of Thallium(III) nitrate trihydrate is represented by the formula Tl(NO3)3·3H2O . The molecular weight of this compound is 444.44 .Chemical Reactions Analysis
Thallium(III) nitrate trihydrate is a strong oxidizing agent and is useful in organic synthesis . It has been used in various transformations, such as the oxidation of methoxyl phenols to quinone acetals, alkenes to acetals, and cyclic alkenes to ring-contracted aldehydes .Physical And Chemical Properties Analysis
Thallium(III) nitrate trihydrate is a colorless solid . It has a melting point of 103 °C . It decomposes upon boiling and when dissolved in water .Scientific Research Applications
Oxidation of Styrene Derivatives
Thallium(III) nitrate trihydrate is used as a reagent for the rapid oxidation of styrene derivatives to carbonyl compounds . This application is particularly useful in organic synthesis where the conversion of styrene derivatives to carbonyl compounds is a key step in the production of various organic compounds.
Regioselective Ring Expansion
This compound is used for the regioselective ring expansion of cyclic aralkyl ketones via oxidative rearrangement . This process is important in the synthesis of larger cyclic compounds from smaller ones, and the regioselectivity ensures that the expansion occurs at the desired location on the ring.
Selective Hydrolysis of Thioacetals
Thallium(III) nitrate trihydrate is used for the selective hydrolysis of thioacetals to carbonyl compounds . This is a crucial step in many synthetic pathways, particularly in the production of pharmaceuticals and other fine chemicals.
Synthesis of 19-Norsteroids
This compound is used for a general synthetic method to 19-norsteroids . 19-Norsteroids are a class of steroids that lack a carbon atom at the 19th position, and they are used in the production of various pharmaceuticals, including contraceptives and hormone replacement therapies.
Mediation of Ring Contraction
Thallium(III) nitrate trihydrate mediates ring contraction of cyclic ketones to a series of trans-fused 10-methyl-2-decalones . This reaction is useful in the synthesis of complex organic molecules, particularly in pharmaceutical research.
Catalyst in Inorganic Reactions
As a post-transition metal salt, Thallium(III) nitrate trihydrate can act as a catalyst in various inorganic reactions . Its high reactivity and ability to donate and accept electrons make it a versatile catalyst in a wide range of chemical reactions.
Safety and Hazards
properties
IUPAC Name |
thallium(3+);trinitrate;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3NO3.3H2O.Tl/c3*2-1(3)4;;;;/h;;;3*1H2;/q3*-1;;;;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCPIKMRXMBJLCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.[Tl+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H6N3O12Tl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thallium(III) nitrate trihydrate | |
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